Cas no 2172312-63-7 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid
• CAS No: 2172312-63-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6195924
• PubChem ID: 165550756
• Update Time: 2025-05-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid
• 2172312-63-7
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}acetic acid
• EN300-1486564

• Inchi： 1S/C24H28N2O5/c1-15(2)11-16(23(29)25-13-22(27)28)12-26-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： VIKHMSLQDNZKMP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid

Recent Advances in the Application of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic Acid (CAS: 2172312-63-7) in Chemical Biology and Pharmaceutical Research

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid (CAS: 2172312-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and branched structure, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the context of targeted drug delivery and biocompatible materials.

One of the key advancements involves the use of this compound in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in facilitating the incorporation of non-natural amino acids into peptide chains, thereby enhancing the stability and bioavailability of peptide-based drugs. The Fmoc group, in particular, offers advantages in terms of mild deprotection conditions, which are compatible with a wide range of functional groups. This has enabled the synthesis of complex peptides with high purity and yield, as evidenced by recent publications in journals such as Organic Letters and Journal of Medicinal Chemistry.

In addition to its role in peptide synthesis, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid has been investigated for its potential in drug conjugation strategies. A 2023 study published in Bioconjugate Chemistry highlighted its application in the development of antibody-drug conjugates (ADCs), where it was used to link cytotoxic payloads to monoclonal antibodies. The study reported improved pharmacokinetic properties and reduced off-target effects, underscoring the compound's versatility in modern therapeutics.

Another emerging area of research focuses on the compound's utility in biomaterials science. Its amphiphilic nature and ability to form stable supramolecular assemblies have been leveraged to create hydrogels and nanoparticles for drug delivery. For instance, a recent study in Advanced Materials described the synthesis of self-assembling peptides using this compound, resulting in materials with tunable mechanical properties and controlled release profiles. These findings open new avenues for the design of personalized medicine and regenerative therapies.

Despite these promising developments, challenges remain in optimizing the scalability and cost-effectiveness of synthesizing 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid. Future research directions may include the exploration of greener synthetic routes and the integration of computational tools to predict its behavior in complex biological systems. Overall, the compound's multifaceted applications position it as a valuable asset in the ongoing pursuit of innovative pharmaceutical solutions.